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Compound of Interest

Compound Name: Metatartaric acid

Cat. No.: B12092344

Audience: Researchers, scientists, and quality control professionals in the food, beverage
(particularly wine), and chemical industries.

Introduction:

Metatartaric acid is a food additive (E353) produced by the controlled dehydration of L-tartaric
acid at high temperatures (150-170°C).[1][2] This process results in a complex mixture of
polyesters, primarily mono- and di-esters of tartaric acid, along with unreacted tartaric acid.[1]
[2] Its primary function in winemaking is to act as a stabilizer, inhibiting the precipitation of
potassium bitartrate and calcium tartrate crystals, thus ensuring the clarity and stability of the
wine.[1][3] The effectiveness of metatartaric acid as a crystal inhibitor is directly correlated
with its degree of esterification.[1] Therefore, the determination of the esterification index is a
critical quality control parameter.

This document provides a detailed protocol for determining the esterification index of
metatartaric acid through a titrimetric method based on saponification. The method involves
guantifying the free acidity and the total acidity after hydrolysis (saponification) of the ester
linkages.

Principle of the Method

The determination of the esterification index is achieved through a two-stage acid-base titration
process:
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» Determination of Free Acidity: The metatartaric acid sample is dissolved in water and
directly titrated with a standardized sodium hydroxide (NaOH) solution to a defined pH
endpoint using an indicator. This titration quantifies the carboxylic acid groups that are not
esterified.

o Determination of Total Acidity (Post-Saponification): A separate aliquot of the sample is
treated with a known excess of concentrated NaOH. The mixture is allowed to stand for a
sufficient period (2 hours) to ensure the complete hydrolysis (saponification) of the ester
bonds, converting them back to carboxylate and alcohol groups.[4] The excess, unreacted
NaOH is then back-titrated with a standardized sulfuric acid (H2S0a4) solution.[4] The
difference between the initial amount of NaOH added and the amount remaining gives the
qguantity of NaOH consumed for both the initial free acids and the saponified esters.

The ester content and the esterification index are then calculated from the results of these two
titrations.

Experimental Protocol

1. Reagents and Equipment

« Reagents:

o

Metatartaric acid sample

Deionized or distilled water

o

[¢]

Sodium hydroxide (NaOH) solution, standardized to 1 M

[¢]

Sulfuric acid (H2S0a4) solution, standardized to 0.5 M

o

Bromothymol blue indicator solution (e.g., 4 g/L in ethanol)[1]
e Equipment:
o Analytical balance, readable to 0.1 mg

o 1000 mL volumetric flask
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[e]

250 mL Erlenmeyer (conical) flasks

o

50 mL burette, class A

[¢]

Pipettes, class A (20 mL, 50 mL)

[¢]

Magnetic stirrer and stir bars

[e]

Stoppers for flasks
2. Preparation of Solutions
o Metatartaric Acid Sample Solution (20 g/L):

o Accurately weigh approximately 20 g of the metatartaric acid sample (record weight as
W).[4]

o Quantitatively transfer the sample to a 1000 mL volumetric flask.

o Dissolve in deionized water and make up to the mark. Mix thoroughly. This solution should
be freshly prepared.[1]

o Standardized Solutions: Prepare and standardize 1 M NaOH and 0.5 M H2SOa solutions
using standard laboratory procedures.

3. Titration Procedure

Part A: Determination of Free Acidity

Pipette 50 mL of the prepared metatartaric acid solution into a 250 mL Erlenmeyer flask.[4]

Add 3-10 drops of bromothymol blue indicator solution.[1][4]

Titrate with 1 M NaOH solution from a burette until the indicator changes to a persistent
bluish-green color (pH = 7.0).[4]

Record the volume of 1 M NaOH used as n (in mL).[4]

Part B: Determination of Total Acidity (Saponification and Back-Titration)
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To the flask from Part A, which now contains the neutralized free acids, accurately pipette 20
mL of 1 M NaOH solution.[1][4]

Stopper the flask securely and let it stand for 2 hours at ambient temperature to ensure
complete saponification of the esters.[1][4]

After the 2-hour incubation, titrate the excess NaOH in the flask with 0.5 M H2S0a4 solution
from a burette.

The endpoint is reached when the bromothymol blue indicator returns to a bluish-green color
(pH = 7.0).[4]

Record the volume of 0.5 M H2SOa used as n' (in mL).[4]
. Calculations
Volume of NaOH for Saponification (V_sapon):

o First, calculate the volume of 1 M NaOH equivalent to the back-titrated sulfuric acid. Since
2 moles of NaOH react with 1 mole of H2SOa4, and the acid is 0.5 M, the volume of 1 M
NaOH equivalent to n' mL of 0.5 M H2SOa4 is n' mL.

o V_sapon (mL)=20mL - n’
Esterified Acid Content (as Tartaric Acid, g/100g ):

o The amount of esterified functions is determined by the volume of NaOH consumed during
saponification. 1 mL of 1 M NaOH corresponds to 0.075 g of tartaric acid.[1]

o The initial sample weight in the 50 mL aliquot is W / 20.
o Esterified Acid (%) = (V_sapon * 0.075) / (W / 20) * 100
Total Acid Content (Free + Esterified, as Tartaric Acid, g/100g ):

o The total volume of 1 M NaOH consumed is the sum of that used for free acids (n) and
that used for saponification (V_sapon).

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.oiv.int/standards/international-oenological-codex/part-i-monographs/monographs/metatartaric-acid
https://openknowledge.fao.org/server/api/core/bitstreams/c1143ad5-1a5a-4a38-b907-a63962ea5fe9/content
https://www.oiv.int/standards/international-oenological-codex/part-i-monographs/monographs/metatartaric-acid
https://openknowledge.fao.org/server/api/core/bitstreams/c1143ad5-1a5a-4a38-b907-a63962ea5fe9/content
https://openknowledge.fao.org/server/api/core/bitstreams/c1143ad5-1a5a-4a38-b907-a63962ea5fe9/content
https://openknowledge.fao.org/server/api/core/bitstreams/c1143ad5-1a5a-4a38-b907-a63962ea5fe9/content
https://www.oiv.int/standards/international-oenological-codex/part-i-monographs/monographs/metatartaric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12092344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Total Acid (%) = ((n + V_sapon) * 0.075) / (W / 20) * 100
« Esterification Index (or Degree of Esterification, %):

o This index represents the proportion of esterified acid functions relative to the total acid
functions.

o Esterification Index (%) = (V_sapon / (n + V_sapon)) * 100

Data Presentation

The results of the analysis should be recorded systematically. The following table provides a
template for data logging and comparison.
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Parameter Symbol

Batch 1

Batch 2

Batch 3

Initial

Measurements

Weight of
Metatartaric Acid W

@

Volume of 1 M
NaOH for Free n
Acidity (mL)

Volume of 0.5 M
H2S04 for Back- n'
Titration (mL)

Calculated

Values

Volume of 1 M
NaOH for

V_sapon

Saponification
(mL)

Esterified Acid
Content (%)

Total Acid
Content (%)

Esterification
Index (%)

Note: Commercial metatartaric acid typically has a degree of esterification above 32%.[4][5]

Visualizations

Experimental Workflow Diagram
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The following diagram illustrates the logical flow of the experimental protocol for determining
the esterification index.

Caption: Workflow for the titrimetric determination of the metatartaric acid esterification index.
Signaling Pathway Diagram (Logical Relationship)

The following diagram illustrates the chemical logic behind the determination, showing how the
different acid forms are quantified.

‘ Metatartaric Acid Sample \

Free Carboxylic
Acid Groups (-COOH)

/ Hydrolyzes

Ester Groups
(-COOR)

Quantification Steps

Saponification

Quantifies (Excess NaOH)

Quantifies
Excess NaOH

Titration with NaOH Back-Titration with H2SOa
(Volume 'n’) (Volume 'n’)

Calculation of
Esterification Index

Click to download full resolution via product page

Caption: Logical relationship of components and steps in the esterification index analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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